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Compound of Interest

Benzene-1,3,5-triamine
Compound Name: ) )
trinydrochloride

Cat. No.: B039972

Application Notes and Protocols: Benzene-1,3,5-
triamine trihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for Benzene-1,3,5-triamine
trihydrochloride, a versatile chemical intermediate used in the synthesis of advanced
materials such as covalent organic frameworks (COFs) and metal-organic frameworks (MOFs).

Section 1: Chemical and Physical Properties

Benzene-1,3,5-triamine trihydrochloride is a solid, appearing as a colorless or white to
yellow or pale-gray powder. Its trihydrochloride salt form enhances its stability and solubility in
polar solvents, facilitating its use in a variety of synthetic applications.
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Property Value Reference
1,3,5-Triaminobenzene
trihydrochloride, 1,3,5-
Synonyms o
Benzenetriamine
trihydrochloride
CAS Number 638-09-5
Molecular Formula CeH12CIsNs [1]
Molecular Weight 232.54 g/mol
Colorless or white to yellow or
Appearance _
pale-gray solid
Purity Typically 295%

Storage Temperature

Refrigerator

Section 2: Safety and Handling

2.1 Hazard ldentification

Benzene-1,3,5-triamine trihydrochloride is classified as a hazardous substance. It is harmful

if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation.

GHS Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

2.2 Personal Protective Equipment (PPE)
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To minimize exposure, the following personal protective equipment should be worn when
handling Benzene-1,3,5-triamine trihydrochloride:

PPE Specification

) Weatr tightly fitting safety goggles with side-
Eye/Face Protection Hield
shields.

_ . Wear impervious clothing and chemical-
Skin Protection )
resistant gloves.

) ) Use a full-face respirator if exposure limits are
Respiratory Protection o ]
exceeded or if irritation is experienced.

2.3 Handling and Storage

» Handling: Handle in a well-ventilated area.[2] Avoid contact with skin, eyes, and clothing.[2]
Avoid the formation of dust and aerosols.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
Recommended storage is in a refrigerator.

2.4 First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o ) i )
artificial respiration and seek immediate medical
attention.

Immediately flush skin with plenty of water for at

Skin Contact least 15 minutes while removing contaminated

clothing. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

2.5 Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. The material may be disposed of by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2] Do not discharge into sewer systems.[2]

Section 3: Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for Benzene-1,3,5-triamine trihydrochloride are not readily available in the
searched literature.[2][3] The GHS hazard statements indicate that the substance is harmful if
swallowed and may cause skin, eye, and respiratory irritation.

Section 4: Experimental Protocols

Benzene-1,3,5-triamine trihydrochloride is a key building block in the synthesis of porous
crystalline materials. The following is a representative protocol for the synthesis of an imine-
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linked covalent organic framework (COF).
4.1 Synthesis of an Imine-Linked Covalent Organic Framework

This protocol describes the synthesis of a COF from 1,3,5-triaminobenzene (derived from the
trihnydrochloride salt) and a suitable dialdehyde linker.

Materials:

Benzene-1,3,5-triamine trihydrochloride

A suitable dialdehyde linker (e.g., terephthalaldehyde)

A solvent system (e.g., a mixture of 1,4-dioxane and mesitylene)

An acid catalyst (e.g., aqueous acetic acid)

Solvents for washing (e.g., methanol, acetone)

Procedure:

Monomer Solution Preparation: In a reaction vessel, dissolve Benzene-1,3,5-triamine
trihydrochloride and the dialdehyde linker in the chosen solvent system.

e Sonication: Sonicate the mixture to ensure homogeneity.
o Catalyst Addition: Add the acid catalyst to the reaction mixture.

o Reaction: Heat the reaction mixture at an elevated temperature (e.g., 70-120°C) for a
specified period (e.g., 72 hours).

e Product Collection: Collect the resulting precipitate by filtration.

e Washing: Wash the collected solid sequentially with solvents such as methanol and acetone
to remove any unreacted monomers and catalyst.

e Drying: Dry the final COF product under vacuum.

4.2 Characterization

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b039972?utm_src=pdf-body
https://www.benchchem.com/product/b039972?utm_src=pdf-body
https://www.benchchem.com/product/b039972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The synthesized COF can be characterized by various analytical techniques to confirm its
structure and properties:

o Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of imine bonds.
o Powder X-ray Diffraction (PXRD): To determine the crystallinity and structure of the COF.

e Brunauer-Emmett-Teller (BET) Analysis: To measure the surface area and porosity of the
material.

Section 5: Visualizations
Experimental Workflow for COF Synthesis

The following diagram illustrates the general workflow for the synthesis of an imine-linked
covalent organic framework using Benzene-1,3,5-triamine trihydrochloride.
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Caption: General workflow for the synthesis of a covalent organic framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and safety procedures for Benzene-1,3,5-
triamine trihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039972#handling-and-safety-procedures-for-
benzene-1-3-5-triamine-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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